Cas no 1804766-35-5 (Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804766-35-5
• MF: C₁₁H₁₃F₃N₂O₄
• MW: 294.227133512497
• CID: 4840856
• Update Time: 2025-06-11

Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C11H13F3N2O4/c1-3-19-10(17)6-4-8(20-11(12,13)14)9(18-2)7(5-15)16-6/h4H,3,5,15H2,1-2H3
• InChI Key： XCOBXUXKHSNWSO-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OCC)N=C(CN)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 1.5
• Topological Polar Surface Area: 83.7

Additional information on Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate

Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804766-35-5): A Comprehensive Overview

Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804766-35-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biological and chemical applications.

The molecular framework of Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate consists of a pyridine core substituted with several key functional groups. The presence of an aminomethyl group at the 2-position and trifluoromethoxy groups at the 3- and 4-positions introduces a high degree of electronic and steric complexity, which can influence its reactivity and biological activity. The ethyl ester moiety at the 6-position further enhances its versatility, making it suitable for various synthetic transformations.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate, with its unique structural features, has emerged as a compound of interest in this domain.

One of the most compelling aspects of Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the aminomethyl group can be readily functionalized through reactions such as acylation or alkylation, while the trifluoromethoxy groups can participate in nucleophilic substitution reactions.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their ability to modulate various biological pathways. Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate has been investigated for its potential role in drug discovery, particularly in the development of small molecule inhibitors targeting enzymes involved in diseases such as cancer and inflammation. Its structural features are believed to contribute to its ability to interact with biological targets in a specific manner, thereby influencing cellular processes.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including bioavailability and metabolic stability. In Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate, the trifluoromethoxy groups are strategically positioned to enhance these properties, making it an attractive candidate for further development.

The synthesis of Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including nucleophilic substitution reactions and condensation reactions, to construct the desired molecular framework. The use of advanced techniques such as flow chemistry has also been explored to improve reaction efficiency and scalability.

In addition to its pharmaceutical applications, Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate has potential uses in other areas of chemistry. For example, it can serve as a ligand in coordination chemistry or as a precursor for more complex organic synthesis. Its versatility makes it a valuable tool for chemists exploring new synthetic pathways and methodologies.

The future prospects for Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate are promising, with ongoing research aimed at uncovering its full potential. As our understanding of biological systems continues to evolve, so too will the applications of this compound. Whether it is used to develop new drugs or to advance our knowledge of chemical reactivity, Ethyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate is poised to play a significant role in the years to come.